Cas no 27052-19-3 (2-(cyclohexylamino)-4,5-dihydro-1,3-thiazol-4-one)

• Product Name: 2-(cyclohexylamino)-4,5-dihydro-1,3-thiazol-4-one
• CAS No: 27052-19-3
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 250635
• PubChem ID: 135416648
• Update Time: 2025-11-02

2-(cyclohexylamino)-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

• 4(5H)-Thiazolone,2-(cyclohexylamino)-
• 4-Thiazolidinone,2-(cyclohexylimino)- (8CI)
• 2-(cyclohexylamino)-1,3-thiazol-4-one
• 2-CYCLOHEXYLAMINO-THIAZOL-4-ONE
• AKOS005198735
• 2-[(Z)-Cyclohexylimino]-thiazolidin-4-one
• 2-(cyclohexylamino)-4,5-dihydro-1,3-thiazol-4-one
• HMS3353G19
• MLS000031438
• AKOS000659996
• CS-0220332
• 2-cyclohexylimino-1,3-thiazolidin-4-one
• EN300-06384
• Z56924450
• DTXSID90349516
• CHEMBL1362364
• CBA05219
• SMR000012565
• HMS2168B05
• 2-(Cyclohexylamino)thiazol-4(5H)-one
• 27052-19-3

• MDL： MFCD04606916
• Inchi： 1S/C9H14N2OS/c12-8-6-13-9(11-8)10-7-4-2-1-3-5-7/h7H,1-6H2,(H,10,11,12)
• InChI Key： LGDNSSDSIYKHAC-UHFFFAOYSA-N
• SMILES： S1CC(N/C/1=N/C1CCCCC1)=O

Computed Properties

• Exact Mass: 198.08282
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.4
• Boiling Point: 313.3°Cat760mmHg
• Flash Point: 143.3°C
• PSA: 41.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines

Additional information on 2-(cyclohexylamino)-4,5-dihydro-1,3-thiazol-4-one

Comprehensive Guide to 2-(Cyclohexylamino)-4,5-dihydro-1,3-thiazol-4-one (CAS No. 27052-19-3): Properties, Applications, and Market Insights

2-(Cyclohexylamino)-4,5-dihydro-1,3-thiazol-4-one (CAS No. 27052-19-3) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This heterocyclic molecule, featuring a thiazolone core, is widely studied for its unique structural properties and potential applications. Researchers and industry professionals frequently search for terms like "thiazolone derivatives", "cyclohexylamino compounds", and "CAS 27052-19-3 applications" to explore its diverse functionalities.

The molecular structure of 2-(cyclohexylamino)-4,5-dihydro-1,3-thiazol-4-one combines a cyclohexyl group with a thiazol-4-one ring, making it a valuable intermediate in synthetic chemistry. Its CAS number 27052-19-3 is often used in regulatory and procurement documents to ensure precise identification. Recent trends show growing interest in heterocyclic compounds for drug discovery, with queries like "thiazolone in medicinal chemistry" and "bioactive thiazole derivatives" rising in search engines.

One of the key applications of 2-(cyclohexylamino)-4,5-dihydro-1,3-thiazol-4-one lies in its role as a building block for pharmaceutical intermediates. The compound's ability to act as a precursor for bioactive molecules has been explored in recent studies, aligning with the increasing demand for small molecule therapeutics. Industry reports highlight the importance of CAS 27052-19-3 in developing novel compounds with potential antimicrobial and anti-inflammatory properties.

In addition to pharmaceutical applications, 2-(cyclohexylamino)-4,5-dihydro-1,3-thiazol-4-one is also investigated for its utility in material science. Researchers are examining its incorporation into functional polymers and coating materials, addressing queries such as "thiazolone-based materials" and "CAS 27052-19-3 in polymer chemistry". The compound's stability and reactivity make it a candidate for advanced material formulations.

The synthesis of 2-(cyclohexylamino)-4,5-dihydro-1,3-thiazol-4-one typically involves the reaction of cyclohexylamine with thiazolone precursors, a process detailed in several peer-reviewed publications. Optimizing the yield and purity of CAS 27052-19-3 remains a focal point for chemists, as reflected in searches for "synthesis of thiazolone derivatives" and "purification of 2-cyclohexylamino thiazol-4-one".

Market analysis indicates a steady demand for 2-(cyclohexylamino)-4,5-dihydro-1,3-thiazol-4-one, driven by its versatility in research and industrial applications. Suppliers and distributors often list CAS 27052-19-3 under categories like "fine chemicals" and "research compounds", catering to laboratories and manufacturers. The compound's niche yet expanding market is evidenced by search trends such as "buy 2-cyclohexylamino thiazol-4-one" and "27052-19-3 suppliers".

Environmental and safety considerations for 2-(cyclohexylamino)-4,5-dihydro-1,3-thiazol-4-one are also a topic of interest. Regulatory guidelines emphasize proper handling and storage, with queries like "thiazolone safety data" and "CAS 27052-19-3 handling precautions" frequently appearing in databases. The compound's compatibility with green chemistry principles is an emerging area of study, aligning with global sustainability goals.

In conclusion, 2-(cyclohexylamino)-4,5-dihydro-1,3-thiazol-4-one (CAS No. 27052-19-3) represents a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its structural uniqueness and functional adaptability continue to inspire research, as seen in the rising popularity of search terms like "thiazolone derivatives 2024" and "cyclohexylamino thiazol-4-one innovations". As scientific advancements progress, this compound is poised to play a pivotal role in next-generation chemical solutions.